4-Amino-6-methoxy-2-methylquinoline
Overview
Description
4-Amino-6-methoxy-2-methylquinoline is a heterocyclic compound with the empirical formula C₁₁H₁₂N₂O . It is a solid substance with the following chemical structure: COc1ccc2nc©cc(N)c2c1 . This compound belongs to the quinoline family and exhibits interesting properties due to its unique molecular arrangement.
Scientific Research Applications
Antibacterial Agents
4-Amino-6-methoxy-2-methylquinoline: has been utilized in the synthesis of heterocyclic derivatives that exhibit significant antibacterial activity . These compounds have been tested against both Gram-positive and Gram-negative bacteria, showing moderate to good efficacy. The quinoline core, when modified with other heterocyclic moieties like triazole and thiadiazole, can enhance the bioactivity, making these derivatives potent antibacterial agents.
Antimalarial Activity
Quinoline derivatives are well-known for their antimalarial properties . The structural modification of the quinoline scaffold, including the addition of the 4-Amino-6-methoxy-2-methylquinoline unit, can lead to compounds with improved efficacy against malaria. This is particularly important in the development of new treatments for drug-resistant strains of malaria.
Anticancer Properties
The quinoline ring system, including 4-Amino-6-methoxy-2-methylquinoline , is a common feature in compounds with anticancer activities . Researchers are exploring the potential of these compounds in various cancer models, aiming to understand their mechanisms of action and to develop new therapeutic agents.
Anti-Tuberculosis Agents
Tuberculosis (TB) remains a major global health challenge, and quinoline derivatives, including 4-Amino-6-methoxy-2-methylquinoline , have shown promise as anti-TB agents . These compounds can be designed to target specific pathways in the Mycobacterium tuberculosis bacterium, offering a route to new TB therapies.
Anti-Inflammatory Applications
The anti-inflammatory potential of quinoline derivatives is another area of interest in medicinal chemistry . Compounds containing the 4-Amino-6-methoxy-2-methylquinoline moiety could be developed into drugs that modulate inflammatory responses in various diseases, providing relief from symptoms and potentially modifying disease progression.
Antioxidant Effects
Quinoline compounds are also being investigated for their antioxidant properties . The ability to scavenge free radicals makes 4-Amino-6-methoxy-2-methylquinoline derivatives candidates for the treatment of oxidative stress-related conditions, which are implicated in a range of chronic diseases.
properties
IUPAC Name |
6-methoxy-2-methylquinolin-4-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O/c1-7-5-10(12)9-6-8(14-2)3-4-11(9)13-7/h3-6H,1-2H3,(H2,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KLQQFYUSSBAOFT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C2C=C(C=CC2=N1)OC)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30354487 |
Source
|
| Record name | 6-Methoxy-2-methylquinolin-4-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30354487 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Methoxy-2-methylquinolin-4-amine | |
CAS RN |
104217-23-4 |
Source
|
| Record name | 6-Methoxy-2-methylquinolin-4-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30354487 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-Amino-6-methoxy-2-methylquinoline | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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